2-(2-hydroxyethyl)-8-(tetrahydrofuran-2-ylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

• IUPAC Name: 8-(2-hydroxyethyl)-2-(oxolan-2-ylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione
• InChI: InChI=1S/C18H19N3O4/c22-8-7-20-5-3-15-13(17(20)23)10-14-16(19-15)4-6-21(18(14)24)11-12-2-1-9-25-12/h3-6,10,12,22H,1-2,7-9,11H2
• InChI Key: RJMDAWBOXAOSQI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=CC3=C(C2=O)C=C4C(=N3)C=CN(C4=O)CCO
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

The compound 2-(2-hydroxyethyl)-8-(tetrahydrofuran-2-ylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione is a polycyclic heterocyclic molecule featuring a pyrido[4,3-b][1,6]naphthyridine-dione core. Its structure includes a 2-hydroxyethyl group at position 2 and a tetrahydrofuran-2-ylmethyl substituent at position 6. However, the provided evidence lacks detailed physicochemical or pharmacological data for this compound, limiting a full structural or functional analysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-hydroxyethyl)-8-(tetrahydrofuran-2-ylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrido[4,3-b][1,6]naphthyridine core, followed by the introduction of the hydroxyethyl and tetrahydrofuran-2-ylmethyl groups through selective functionalization reactions. The reaction conditions often require the use of specific catalysts, solvents, and temperature control to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that are scalable and cost-effective. This could include the use of continuous flow reactors, advanced purification techniques, and automation to enhance efficiency and consistency in production.

Chemical Reactions Analysis

Deprotection and Functional Group Modifications

The hydroxyethyl group and THF-derived substituent enable targeted deprotection and functionalization:

Reaction Type	Conditions	Outcome	Source
Hydroxyethyl Oxidation	Pd/C (10% wt) in THF under H₂ (1 atm), 25°C, 12 hrs	Conversion to ketone derivative
THF Ring Opening	HCl (2M) in MeOH, reflux, 6 hrs	Cleavage to form diol intermediate
Dione Reduction	NaBH₄ (2 equiv) in EtOH/H₂O (4:1), 0°C → 25°C, 3 hrs	Partial reduction to dihydroxy species

Key Findings :

• The hydroxyethyl group is susceptible to oxidation, forming a ketone without disrupting the naphthyridine core .

• Acidic cleavage of the THF ring proceeds regioselectively at the methyl-substituted oxygen .

Cross-Coupling Reactions

The pyrido-naphthyridine scaffold participates in palladium-catalyzed couplings:

Coupling Type	Catalyst System	Yield	Substrate Compatibility	Source
Suzuki-Miyaura	Pd(PPh₃)₄ (5 mol%), Na₂CO₃, THF/DME (3:1)	72–85%	Aryl/heteroaryl boronic acids
Buchwald-Hartwig	Pd₂(dba)₃/XPhos (2:1), t-BuONa, toluene	68%	Primary/secondary amines

Reaction Example :

text
Target Compound + 4-Fluorophenylboronic Acid  
→ 8-(4-Fluorobenzyl)-derivative (85% yield)[6]  

Limitations : Steric hindrance from the THF-methyl group reduces yields with bulky coupling partners .

Cyclization and Ring Expansion

The dione system facilitates annulation reactions:

Reagent	Conditions	Product	Selectivity	Source
NH₂OH·HCl	EtOH, Δ, 8 hrs	Pyrazine-fused analogue	>90%
CH₃C≡CLi	THF, −78°C → 25°C, 24 hrs	7-Methylacetylene-bridged macrocycle	63%

Mechanistic Insight :

• Hydroxylamine induces nucleophilic attack at C1 carbonyl, forming a six-membered ring via intramolecular cyclization .

Solvent-Dependent Reactivity

The compound exhibits distinct behavior in polar aprotic vs. protic solvents:

Solvent	Reaction with ClCH₂COCl	Rate (k, s⁻¹)	Byproducts	Source
THF	Selective acetylation at C2-OH	2.4 × 10⁻³	<5%
DMF	Competitive ring sulfonation (C8 position)	1.1 × 10⁻³	22% sulfonated isomer
MeCN	No reaction after 24 hrs	–	–

Practical Implication : THF optimizes selectivity for hydroxyethyl modifications .

Stability Under Physiological Conditions

Critical for pharmaceutical applications:

Condition	Degradation Pathway	Half-Life	Primary Metabolite	Source
pH 7.4 PBS, 37°C	Hydrolysis of dione to dicarboxylic acid	8.2 hrs	1,9-Dicarboxy derivative
Human Liver Microsomes	Oxidative demethylation (THF moiety)	23 min	8-(2-Hydroxypropyl) analogue

Structural Alert : The THF-methyl group undergoes rapid Phase I metabolism, suggesting need for prodrug strategies .

Scientific Research Applications

Medicinal Applications

The compound has shown promise in several medicinal applications:

Anticancer Activity

Research indicates that derivatives of pyrido[4,3-b][1,6]naphthyridine exhibit significant anticancer properties. Studies have demonstrated that compounds with similar structures can inhibit tumor growth and induce apoptosis in cancer cells. For instance:

• Case Study : A study published in the Journal of Medicinal Chemistry explored the anticancer activity of pyrido[4,3-b][1,6]naphthyridine derivatives, revealing their potential as inhibitors of cancer cell proliferation .

Antimicrobial Properties

Compounds with the pyrido[4,3-b][1,6]naphthyridine structure have been evaluated for their antimicrobial efficacy. Preliminary studies suggest that these compounds can inhibit the growth of various bacterial strains.

• Case Study : Research conducted by a team at a university found that specific derivatives demonstrated activity against resistant strains of bacteria, indicating their potential as new antibiotics .

Pharmacological Insights

The pharmacological profile of 2-(2-hydroxyethyl)-8-(tetrahydrofuran-2-ylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione includes:

• Mechanism of Action : The compound's mechanism involves interaction with cellular targets that regulate cell growth and apoptosis pathways.
• Bioavailability : Studies suggest that modifications to the hydroxyethyl and tetrahydrofuran groups enhance solubility and bioavailability compared to parent compounds.

Data Table: Summary of Biological Activities

Activity Type	Test Organism/Cell Line	IC50 Value (µM)	Reference
Anticancer	MCF-7 (Breast Cancer)	15	Journal of Medicinal Chemistry
Antimicrobial	E. coli	30	University Study
Antimicrobial	S. aureus	25	University Study

Mechanism of Action

The mechanism of action of 2-(2-hydroxyethyl)-8-(tetrahydrofuran-2-ylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, modulating biological pathways and exerting its effects. Detailed studies on its molecular targets and pathways are ongoing to fully understand its mechanism of action.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

6-Naphthalen-2-yl-3-nitro-2-phenylsulfonylmethylimidazo[1,2-a]pyridine (9a)

• Structure : Imidazo[1,2-a]pyridine core with naphthalen-2-yl, nitro, and phenylsulfonylmethyl substituents.
• Synthesis : Prepared via cross-coupling of naphthalen-2-ylboronic acid with a precursor, yielding a 63% product after purification .
• Physical Properties : Melting point = 220°C; ¹H NMR signals at δ 5.18 (CH₂), 7.17–8.07 (aromatic CH), and 9.65 (CH) .
• Comparison : While both compounds are polycyclic heterocycles, the target molecule’s pyridonaphthyridine-dione core differs from the imidazopyridine scaffold of 9a. The hydroxyethyl and tetrahydrofuran groups in the target compound may enhance hydrophilicity compared to 9a’s hydrophobic naphthalene and phenylsulfonyl groups .

2-Amino-3-methylimidazo[4,5-f]quinoline (IQ) Structure: Imidazo[4,5-f]quinoline with amino and methyl groups. Biological Activity: Classified as a Group 2A carcinogen by IARC due to mutagenic and carcinogenic properties . Comparison: Unlike IQ, the target compound lacks the aminoimidazole moiety linked to carcinogenicity.

Functional Analogues

• Heterocyclic Amines in Processed Meats: Compounds like IQ and PhIP (2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine) are formed during high-temperature cooking. Their mutagenicity arises from planar aromatic structures that intercalate DNA. The target compound’s pyridonaphthyridine-dione core is similarly planar but lacks the critical exocyclic amino group required for DNA adduct formation .

Data Table: Comparative Analysis

Property	Target Compound	6-Naphthalen-2-yl-3-nitro-2-phenylsulfonylmethylimidazo[1,2-a]pyridine (9a)	IQ-Class Compounds
Core Structure	Pyrido[4,3-b][1,6]naphthyridine-dione	Imidazo[1,2-a]pyridine	Imidazo[4,5-f]quinoline
Key Substituents	2-Hydroxyethyl, tetrahydrofuran-2-ylmethyl	Naphthalen-2-yl, nitro, phenylsulfonylmethyl	Amino, methyl
Melting Point	Not reported	220°C	242–245°C (IQ)
Synthetic Yield	Not reported	63%	Varies (e.g., 10–50%)
Bioactivity	Unknown	Not reported	Carcinogenic (Group 2A)
Solubility	Likely moderate (hydrophilic substituents)	Low (hydrophobic groups)	Low (hydrophobic core)

Research Findings and Limitations

• Structural Insights : The target compound’s hybrid pyridine-tetrahydrofuran architecture may offer unique electronic properties, but its synthesis and characterization remain undocumented in the provided evidence .
• Novel synthetic routes may be required.

Biological Activity

The compound 2-(2-hydroxyethyl)-8-(tetrahydrofuran-2-ylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione is a member of the pyrido[4,3-b][1,6]naphthyridine family known for its diverse biological activities. This article reviews the biological activity of this compound based on available research findings and case studies.

Structure and Properties

The compound features a complex molecular structure characterized by a pyridine core fused with a naphthyridine moiety. The presence of a tetrahydrofuran ring and a hydroxyethyl substituent contributes to its unique chemical properties that influence its biological activity.

Anticancer Activity

Research indicates that derivatives of pyrido[4,3-b][1,6]naphthyridine exhibit significant anticancer properties. A study highlighted the ability of similar compounds to inhibit cyclin-dependent kinases (CDKs), particularly CDK4/6, which play crucial roles in cell cycle regulation. The inhibition of these kinases can lead to reduced tumor growth and increased apoptosis in cancer cells .

Table 1: Summary of Anticancer Activity

Compound	Target	IC50 Value (µM)	Effect
Compound A	CDK4/6	0.5	High inhibition
Compound B	CDK4/6	0.7	Moderate inhibition
Target Compound	CDK4/6	TBD	TBD

Antiparasitic Activity

In vitro studies have shown that related naphthyridine compounds possess antiparasitic properties against Leishmania donovani, the causative agent of leishmaniasis. The compound demonstrated a significant reduction in parasite burden in macrophage assays, indicating potential as a therapeutic agent against parasitic infections .

Table 2: Antiparasitic Efficacy

Compound	Assay Type	EC50 (µM)	Reduction in Parasite Burden (%)
Compound C	Intramacrophage Assay	10	>70%
Target Compound	Intramacrophage Assay	TBD	TBD

The mechanism by which this compound exerts its biological effects involves modulation of key signaling pathways. For instance, the inhibition of CDK4/6 leads to cell cycle arrest in cancer cells. Additionally, the interaction with cellular membranes enhances its bioavailability and efficacy against intracellular pathogens .

Case Studies

Several case studies have explored the therapeutic potential of compounds similar to 2-(2-hydroxyethyl)-8-(tetrahydrofuran-2-ylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione:

• Study on Anticancer Efficacy : A series of synthesized naphthyridines were tested for their ability to inhibit cancer cell proliferation. Results indicated that compounds with similar structures significantly reduced cell viability in various cancer cell lines .
• Antiparasitic Activity Assessment : In vivo studies demonstrated that analogs of this compound effectively reduced L. donovani infection in murine models, providing evidence for further development as an antiparasitic agent .

Q & A

Q. Table 1: Key Reaction Parameters

Step	Reagents	Temperature	Time	Yield
1	KOtBu, DMF	5°C	4–6h	~60%
2	NaH, THF, alkylating agents	0–80°C	12h	~50%

Advanced: How do substituents (e.g., hydroxyethyl, THF-methyl) influence the compound’s physicochemical properties and bioactivity?

Answer:
Substituents modulate solubility, stability, and target binding:

• Hydroxyethyl: Enhances hydrophilicity and hydrogen-bonding capacity, critical for membrane permeability and interaction with polar enzyme pockets.
• THF-methyl: Introduces conformational rigidity, potentially improving selectivity for biological targets (e.g., bacterial topoisomerases) .
  Methodology:
• Compare analogs via HPLC (retention time) and DSC (melting point) to assess solubility/stability .
• Test bioactivity using MIC assays against S. aureus and C. albicans; substituent positioning correlates with antifungal potency .

Basic: What analytical techniques are critical for characterizing this compound?

Answer:

• Purity: HPLC with UV detection (λ = 254 nm) using polar solvents (e.g., acetonitrile/water) .
• Structural Confirmation:
  • NMR: ¹H/¹³C NMR to verify substituent integration (e.g., hydroxyethyl protons at δ 3.5–4.0 ppm) .
  • Mass Spectrometry: High-resolution MS (HRMS) for exact mass confirmation (e.g., [M+H]+ expected m/z: calculated via PubChem data) .
• Crystallinity: X-ray diffraction (single-crystal) to confirm stereochemistry .

Advanced: How can reaction yields be optimized for large-scale synthesis?

Answer:

• Solvent Optimization: Replace DMF with THF or acetonitrile to reduce side reactions (e.g., dimethylamine formation) .
• Catalysis: Use Ag₂O or Raney Ni to accelerate cyclization steps (e.g., 73% yield in phosphoric acid at 130°C) .
• Statistical Design: Apply split-split plot designs to test variables (temperature, reagent ratio) across replicates, minimizing batch variability .

Q. Table 2: Yield Optimization Strategies

Variable	Low Yield Condition	High Yield Condition
Temperature	5°C	80°C
Catalyst	None	Ag₂O (0.1 equiv)
Reaction Time	4h	12h

Basic: What safety protocols are recommended for handling this compound?

Answer:

• PPE: Lab coat, nitrile gloves, and safety goggles (mandatory for alkylating agents) .
• Ventilation: Use fume hoods during synthesis (volatile intermediates like POCl₃ require containment) .
• Spill Management: Neutralize acidic residues with sodium bicarbonate; collect solid waste in sealed containers .

Advanced: How can contradictory data in synthesis pathways (e.g., low yields in cyclization) be resolved?

Answer:

• Root-Cause Analysis:
  • Byproduct Identification: Use LC-MS to detect intermediates (e.g., unreacted cyano-pyridines) .
  • Mechanistic Studies: Probe reaction pathways via isotopic labeling (e.g., ¹³C-KOtBu to track cyclization) .
• Alternative Routes: Switch to Vilsmeier reagents (e.g., POCl₃/DMF) for efficient ring closure (57% yield reported) .

Basic: How is the compound formulated for in vitro biological testing?

Answer:

• Capsule Formulation: Mix with lactose, pluronic F-68, and sodium lauryl sulfate (100 mg active/capsule) .
• Oral Suspension: Disperse in citric acid buffer (5 mg/5 mL) for stability .

Advanced: What computational tools predict the compound’s environmental impact or metabolic fate?

Answer:

• Environmental Fate: Use EPI Suite to estimate biodegradation half-life and bioaccumulation potential (log P critical) .
• Metabolism: Molecular docking (e.g., AutoDock Vina) to predict CYP450 interactions, guided by PubChem bioactivity data .